ethyl 1-(4-methoxyphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methoxyphenyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C16H19N3O3/c1-3-22-16(20)15-13-10-17-9-8-14(13)19(18-15)11-4-6-12(21-2)7-5-11/h4-7,17H,3,8-10H2,1-2H3
• InChI Key: UYKZETTYYMIQJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C2=C1CNCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

This compound is a derivative of pyrazolo[4,3-c]pyridine. It is an intermediate in the synthesis of Apixaban, which is an inhibitor of blood coagulation factor Xa.

Synthesis Analysis

The synthesis of such compounds often involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles. The substrate can act as an ambident nucleophile, that is, as both an N- and C-nucleophile.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[4,3-c]pyridine skeleton bound to a phenyl group. The structure also includes an ethyl ester group.

Chemical Reactions Analysis

The chemical reactivity of this compound can be inferred from similar compounds. For instance, cyanoacetic acid hydrazide, a similar compound, can react at five possible sites; nucleophiles can attack the carbon atom of the carbonyl group and the carbon atom of the nitrile function. In addition, the carbon atom of the active methylene group and the nitrogen atoms of the hydrazine portion are liable to attack by electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula, C27H28N4O5. It is typically stored in a sealed, dry environment at room temperature.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for this compound could involve further exploration of its potential as a neuroprotective and anti-neuroinflammatory agent. Additionally, its role as an intermediate in the synthesis of Apixaban suggests potential applications in the development of anticoagulant drugs.